Cas no 296240-49-8 (benzyl 4-methylpiperidine-4-carboxylate)
benzyl 4-methylpiperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxylic acid, 4-methyl-, phenylmethyl ester
- benzyl 4-methylpiperidine-4-carboxylate
- DA-07240
- 296240-49-8
- SCHEMBL5213485
- AKOS012424852
-
- Inchi: 1S/C14H19NO2/c1-14(7-9-15-10-8-14)13(16)17-11-12-5-3-2-4-6-12/h2-6,15H,7-11H2,1H3
- InChI Key: NIUOXPFOKFTCJG-UHFFFAOYSA-N
- SMILES: N1CCC(C)(C(OCC2=CC=CC=C2)=O)CC1
Computed Properties
- Exact Mass: 233.141578849Da
- Monoisotopic Mass: 233.141578849Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.3Ų
benzyl 4-methylpiperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-37029968-1.0g |
benzyl 4-methylpiperidine-4-carboxylate |
296240-49-8 | 95% | 1.0g |
$574.0 | 2023-02-02 | |
| Enamine | BBV-37029968-2.5g |
benzyl 4-methylpiperidine-4-carboxylate |
296240-49-8 | 95% | 2.5g |
$1189.0 | 2023-10-29 | |
| Enamine | BBV-37029968-5.0g |
benzyl 4-methylpiperidine-4-carboxylate |
296240-49-8 | 95% | 5.0g |
$1507.0 | 2023-02-02 | |
| Enamine | BBV-37029968-10.0g |
benzyl 4-methylpiperidine-4-carboxylate |
296240-49-8 | 95% | 10.0g |
$1895.0 | 2023-02-02 | |
| Enamine | BBV-37029968-1g |
benzyl 4-methylpiperidine-4-carboxylate |
296240-49-8 | 95% | 1g |
$574.0 | 2023-10-29 | |
| Enamine | BBV-37029968-5g |
benzyl 4-methylpiperidine-4-carboxylate |
296240-49-8 | 95% | 5g |
$1507.0 | 2023-10-29 | |
| Enamine | BBV-37029968-10g |
benzyl 4-methylpiperidine-4-carboxylate |
296240-49-8 | 95% | 10g |
$1895.0 | 2023-10-29 |
benzyl 4-methylpiperidine-4-carboxylate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on benzyl 4-methylpiperidine-4-carboxylate
Benzyl 4-Methylpiperidine-4-Carboxylate: A Comprehensive Overview
Benzyl 4-methylpiperidine-4-carboxylate, identified by the CAS registry number 296240-49-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug delivery systems and as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a valuable component in modern medicinal chemistry.
The chemical structure of benzyl 4-methylpiperidine-4-carboxylate consists of a piperidine ring substituted with a methyl group at the fourth position and a benzyl ester group attached to the carboxylic acid moiety. This configuration imparts the compound with both hydrophilic and lipophilic characteristics, which are advantageous for its use in various chemical reactions and biological systems. The piperidine ring, a six-membered amine-containing structure, contributes to the compound's ability to form hydrogen bonds, enhancing its solubility in polar solvents.
Recent advancements in synthetic methodologies have enabled the efficient production of benzyl 4-methylpiperidine-4-carboxylate. Researchers have developed catalytic asymmetric synthesis routes that not only improve yield but also ensure high enantiomeric purity, which is crucial for pharmaceutical applications. These methods often involve transition metal catalysts, such as palladium or rhodium complexes, which facilitate key steps like esterification and ring formation.
In terms of applications, benzyl 4-methylpiperidine-4-carboxylate has been explored as a versatile building block in organic synthesis. Its ability to undergo various transformations, including nucleophilic substitutions and cycloadditions, makes it an invaluable intermediate in the construction of complex molecular architectures. For instance, it has been utilized in the synthesis of peptide mimetics and bioisosteres, which are essential for drug design.
The pharmacological potential of this compound is further underscored by its role as a prodrug component. By incorporating benzyl 4-methylpiperidine-4-carboxylate into prodrug designs, researchers aim to enhance drug stability during circulation and achieve targeted drug release at specific sites within the body. This approach has shown promise in improving therapeutic outcomes while minimizing side effects.
Recent studies have also investigated the toxicity profile of benzyl 4-methylpiperidine-4-carboxylate. In vitro assays have demonstrated that it exhibits low cytotoxicity against various cell lines, suggesting its suitability for use in biomedical applications. However, further research is required to fully understand its long-term effects and biodegradation pathways.
In conclusion, benzyl 4-methylpiperidine-4-carboxylate, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic techniques and pharmacological studies unfold, this compound is poised to play an even more significant role in the development of innovative therapeutic agents and materials science solutions.
296240-49-8 (benzyl 4-methylpiperidine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)